Cas no 1807077-68-4 (Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate
• CAS No: 1807077-68-4
• MF: C₁₁H₅F₆NO₃S
• MW: 345.217722654343
• CID: 4795956
• Update Time: 2025-05-22

Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO3S/c1-20-9(19)6-3-2-5(4-18)8(22-11(15,16)17)7(6)21-10(12,13)14/h2-3H,1H3
• InChI Key： WUVVTGOYXNJLFB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(C(=O)OC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate

Comprehensive Analysis of Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate (CAS No. 1807077-68-4)

The compound Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate (CAS No. 1807077-68-4) is a highly specialized fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring cyano, trifluoromethoxy, and trifluoromethylthio functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, synthesis, and potential applications, addressing common queries such as "What is Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate used for?" and "How to synthesize CAS 1807077-68-4?".

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, lipophilicity, and bioavailability. Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate exemplifies this trend, as its trifluoromethylthio group is known to improve metabolic resistance in drug candidates. Researchers often search for "fluorinated benzoate derivatives" or "CAS 1807077-68-4 suppliers," highlighting its relevance in modern chemistry. The compound's cyano group further expands its utility in click chemistry and bioconjugation, aligning with the growing interest in modular synthesis techniques.

The synthesis of Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate typically involves multi-step reactions, starting from commercially available precursors. A frequently asked question is "What are the key steps in synthesizing CAS 1807077-68-4?" The process often includes electrophilic aromatic substitution, esterification, and functional group transformations. Advanced techniques like microwave-assisted synthesis or flow chemistry may be employed to optimize yield and purity, addressing the industry's push for greener and more efficient methodologies.

From an application standpoint, this compound is pivotal in developing crop protection agents and pharmaceutical intermediates. Its trifluoromethoxy moiety, in particular, is sought after for its ability to enhance biological activity. Queries such as "How does CAS 1807077-68-4 interact with enzymes?" reflect the scientific community's focus on structure-activity relationships. Additionally, its role in material science, such as in liquid crystals or organic electronics, is an emerging area of exploration, resonating with searches for "fluorinated materials for OLEDs."

Quality control and analytical characterization of Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate are critical for ensuring reproducibility. Techniques like HPLC, NMR, and mass spectrometry are commonly used, as indicated by searches for "CAS 1807077-68-4 purity analysis." Regulatory compliance, such as REACH or GMP standards, is another hot topic, especially for industrial-scale production. The compound's stability under various storage conditions (e.g., "Is CAS 1807077-68-4 light-sensitive?") is also a frequent concern among end-users.

In conclusion, Methyl 4-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)benzoate (CAS No. 1807077-68-4) represents a versatile and high-value chemical entity. Its integration into cutting-edge research areas—from drug discovery to advanced materials—underscores its importance. By addressing common search queries and emphasizing its structural and functional uniqueness, this article aims to provide a comprehensive resource for researchers and industry professionals alike.